Cas no 95716-68-0 ((1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one)

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one structure
95716-68-0 structure
Product Name:(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one
CAS No:95716-68-0
Molecular Formula:C19H32O2
Molecular Weight:292.456186294556
CID:2184289
PubChem ID:11833231

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Properties

Names and Identifiers

    • (1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one
    • (1R,3aR,7aR)-1-[(2R,3E,5S)-6-Hydroxy-5,6-dimethyl-3-hepten-2-yl]- 7a-methyloctahydro-4H-inden-4-one
    • (1R,3aR,7aR)-Octahydro-1-[(1R,2E,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-one
    • (1R,3aR,7aR)-Octahydro-1-[(1R,2E,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-one (ACI)
    • 4H-Inden-4-one, octahydro-1-(5-hydroxy-1,4,5-trimethyl-2-hexenyl)-7a-methyl-, [1R-[1α(1R*,2E,4S*),3aβ,7aα]]- (9CI)
    • Paricalcitol Impurity 4
    • C16824
    • CS-M1939
    • SCHEMBL13775133
    • CS-14345
    • AKOS030528672
    • 95716-68-0
    • (7aR)-1-[(2R,5S,E)-6-Hydroxy-5,6-dimethylhept- 3-en-2-yl]-7a-methylhexahydro-1H-inden-4(2H)-one
    • (1R,3Ar,7aR)-1-[(E,2R,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
    • AC-29736
    • DB-257438
    • VDA71668
    • InChIKey: QZJWXZGUOIMBAV-WXWTUHQWSA-N
    • Inchi: 1S/C19H32O2/c1-13(8-9-14(2)18(3,4)21)15-10-11-16-17(20)7-6-12-19(15,16)5/h8-9,13-16,21H,6-7,10-12H2,1-5H3/b9-8+/t13-,14+,15-,16+,19-/m1/s1
    • SMILES: C[C@]12CCCC(=O)[C@@H]1CC[C@@H]2[C@H](C)/C=C/[C@H](C)C(O)(C)C

Computed Properties

  • Exact Mass: 292.240230259g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 292.240230259g/mol
  • Heavy Atom Count: 21
  • Complexity: 423
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Solubility: Almost insoluble (0.041 g/l) (25 º C),
  • Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AW97458-25mg
(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
95716-68-0
25mg
$1424.00 2024-07-18
ChemScence
CS-M1939-100mg
(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
95716-68-0
100mg
$1800.0 2022-04-26
Key Organics Ltd
CS-14345-0.25g
(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
95716-68-0 >97%
0.25g
£5097.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1058986-100mg
(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
95716-68-0 97%
100mg
¥19656 2023-04-12

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  rt
1.2 Reagents: Dipyridinium dichromate ;  14 h, rt
1.3 Solvents: Diethyl ether ;  1 h, rt
Reference
Process for the preparation of the "Windaus 25-hydroxyketone" from Vitamin D2 via Wittig-Horner reaction
, Spain, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Solvents: Dichloromethane ;  rt
1.2 Reagents: Dipyridinium dichromate ;  14 h, rt
1.3 Solvents: Diethyl ether ;  1 h, rt
Reference
Process for the preparation of the "Windaus 25-hydroxyketone" from Vitamin D2 via Julia-Kocienski reaction
, Spain, , ,

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Ethanol ,  Water ;  -40 °C; 40 min, -40 °C → -25 °C; 20 min, rt
1.2 Reagents: Sodium periodate Solvents: Methanol ,  Water ;  cooled; 2 h, rt
Reference
Process for the preparation of octahydroindene derivatives, useful as intermediates of for paricalcitol
, World Intellectual Property Organization, , ,

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  15 min, -50 °C
1.2 Solvents: Tetrahydrofuran ;  -50 °C; 2.5 h, -50 °C; -50 °C → rt
1.3 Reagents: Water
Reference
Preparation method of stable paricalcitol from 1L-epi-2-inosose, vitamin D2 and methyl (R)-3-hydroxy-2-methylpropanoate
, China, , ,

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane
Reference
Stereocontrolled total synthesis of 1α,25-dihydroxycholecalciferol and 1α,25-dihydroxyergocalciferol
Baggiolini, Enrico G.; Iacobelli, Jerome A.; Hennessy, Bernard M.; Batcho, Andrew D.; Sereno, John F.; et al, Journal of Organic Chemistry, 1986, 51(16), 3098-108

Synthetic Circuit 6

Reaction Conditions
Reference
An intramolecular Diels-Alder approach to the cis ring fused isomer of the 25-hydroxy vitamin D2 Grundmann ketone
Wilson, Stephen R.; Jacob, Linda, Journal of Organic Chemistry, 1992, 57(16), 4380-5

Synthetic Circuit 7

Reaction Conditions
Reference
Two new approaches to the 25-hydroxy-vitamin D2 side chain
Wilson, Stephen R.; Davey, Andrew E.; Guazzaroni, Maria E., Journal of Organic Chemistry, 1992, 57(7), 2007-12

Synthetic Circuit 8

Reaction Conditions
Reference
Stereocontrolled total synthesis of 1α,25-dihydroxyergocalciferol
Batcho, Andrew D.; Sereno, John F.; Baggiolini, Enrico G.; Hennessy, Bernard M.; Uskokovic, Milan R., Croatica Chemica Acta, 1986, 58(4), 757-63

Synthetic Circuit 9

Reaction Conditions
Reference
1α,25-Dihydroxyergocalciferol
, European Patent Organization, , ,

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Raw materials

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Preparation Products

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:95716-68-0)(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-diMethylhept-3-en-2-yl)-7a-Methylhexahydro-1H-inden-4(2H)-one
sfd7362
Purity:99.9%
Quantity:200kg
Price($):discuss personally